Cas no 303152-14-9 (2-[(4-BROMOPHENYL)SULFONYL]-1,1-BIS(4-CHLOROPHENYL)-1-ETHANOL)

• Product Name: 2-[(4-BROMOPHENYL)SULFONYL]-1,1-BIS(4-CHLOROPHENYL)-1-ETHANOL
• CAS No: 303152-14-9
• MF: C₂₀H₁₅BrCl₂O₃S
• MW: 486.206301927567
• CID: 5175429
• Update Time: 2026-03-04

2-[(4-BROMOPHENYL)SULFONYL]-1,1-BIS(4-CHLOROPHENYL)-1-ETHANOL Chemical and Physical Properties

Names and Identifiers

• 2-[(4-BROMOPHENYL)SULFONYL]-1,1-BIS(4-CHLOROPHENYL)-1-ETHANOL
• 2-(4-bromobenzenesulfonyl)-1,1-bis(4-chlorophenyl)ethan-1-ol

• Inchi： 1S/C20H15BrCl2O3S/c21-16-5-11-19(12-6-16)27(25,26)13-20(24,14-1-7-17(22)8-2-14)15-3-9-18(23)10-4-15/h1-12,24H,13H2
• InChI Key： YOKZNWNAJNGGIG-UHFFFAOYSA-N
• SMILES： C(O)(CS(=O)(=O)C1=CC=C(Br)C=C1)(C1=CC=C(Cl)C=C1)C1C=CC(Cl)=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 2-[(4-BROMOPHENYL)SULFONYL]-1,1-BIS(4-CHLOROPHENYL)-1-ETHANOL

Research Brief on 2-[(4-BROMOPHENYL)SULFONYL]-1,1-BIS(4-CHLOROPHENYL)-1-ETHANOL (CAS: 303152-14-9)

The compound 2-[(4-Bromophenyl)sulfonyl]-1,1-bis(4-chlorophenyl)-1-ethanol (CAS: 303152-14-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This research brief aims to synthesize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic uses.

Recent studies have highlighted the unique structural features of 2-[(4-Bromophenyl)sulfonyl]-1,1-bis(4-chlorophenyl)-1-ethanol, which include a sulfonyl group and two chlorophenyl rings. These structural elements contribute to its ability to interact with various biological targets, making it a promising candidate for further investigation. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm the compound's purity and structural integrity.

In vitro studies have demonstrated that 2-[(4-Bromophenyl)sulfonyl]-1,1-bis(4-chlorophenyl)-1-ethanol exhibits notable inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, it has shown potent activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest potential applications in the development of anti-inflammatory drugs, although further preclinical studies are required to validate these effects in vivo.

Additionally, computational modeling and molecular docking studies have provided insights into the compound's binding affinity for various protein targets. These simulations indicate that 2-[(4-Bromophenyl)sulfonyl]-1,1-bis(4-chlorophenyl)-1-ethanol may also interact with receptors involved in neurodegenerative diseases, opening new avenues for research in this area. However, these predictions necessitate experimental validation to confirm their biological relevance.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties, such as its solubility and metabolic stability. Recent efforts have focused on synthesizing derivatives of 2-[(4-Bromophenyl)sulfonyl]-1,1-bis(4-chlorophenyl)-1-ethanol to improve its drug-like characteristics. Preliminary results indicate that certain modifications enhance its bioavailability while retaining its biological activity.

In conclusion, 2-[(4-Bromophenyl)sulfonyl]-1,1-bis(4-chlorophenyl)-1-ethanol represents a compound of significant interest in chemical biology and pharmaceutical research. Its unique structural features and promising biological activities warrant further investigation to fully elucidate its therapeutic potential. Future studies should focus on in vivo validation, mechanism of action, and the development of optimized derivatives for clinical applications.